N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-[2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]-6-(3,5-dimethylpyrazol-1-yl)pyridazine-3-carboxamide
• InChI: InChI=1S/C21H19N7OS/c1-13-11-14(2)28(26-13)19-8-7-17(24-25-19)20(29)22-16-6-4-3-5-15(16)18-12-27-9-10-30-21(27)23-18/h3-8,11-12H,9-10H2,1-2H3,(H,22,29)
• InChI Key: DLGSNKVHSNPKJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN=C(C=C2)C(=O)NC3=CC=CC=C3C4=CN5CCSC5=N4)C
• Molecular Formula: C21H19N7OS
• Molecular Weight: 417.5 g/mol

Description

“N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carboxamide” is a complex organic compound. Unfortunately, there is not much specific information available about this compound.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. Carbothioamides were generated in high yield by reacting furan imidazolyl ketone with N-arylthiosemicarbazide in EtOH with a catalytic amount of conc. HCl. The reaction of carbothioamides with hydrazonyl chlorides in EtOH with triethylamine at reflux produced 1,3-thiazole derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly mentioned in the available resources.

Scientific Research Applications

Antiviral Agents: Investigations have shown that derivatives of this compound possess antiviral activity. Further studies could explore their efficacy against specific viruses, potentially leading to new antiviral drugs.

Antitumor Properties: The compound has been evaluated for its anti-tumor effects against liver carcinoma (HepG2) and lung carcinoma (A549) cell lines. Researchers can explore its mechanism of action and optimize its structure for improved efficacy.

Antioxidant Properties

. Further research could explore their potential in preventing oxidative damage.

Safety and Hazards

The safety and hazards associated with this compound are not detailed in the available resources. As with all chemicals, appropriate safety measures should be taken when handling and storing this compound.

Mechanism of Action

Mode of Action

The exact mode of action of the compound is currently unknown. Given its complex structure, it’s likely that it interacts with its targets in a multi-faceted manner, potentially involving multiple binding sites or conformational changes .

Biochemical Pathways

Based on its structure, it may interact with pathways involving pyrazole and imidazole rings, which are common in many biological processes .

Pharmacokinetics

Its solubility, permeability, metabolic stability, and potential for drug interactions would need to be evaluated to fully understand its pharmacokinetic profile .